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Compound of Interest

Compound Name: 2-Methylthiophene

Cat. No.: B7883307 Get Quote

An In-depth Technical Guide to the Material Safety of 2-Methylthiophene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 2-
Methylthiophene (CAS No. 554-14-3). The information is compiled from various safety data

sheets and chemical databases to ensure a thorough understanding of the hazards, handling,

and emergency procedures associated with this compound. All quantitative data is presented in

structured tables for ease of reference, and detailed procedural workflows are visualized to

enhance safety and comprehension.

Chemical and Physical Properties
2-Methylthiophene is a colorless to light yellow, flammable liquid with a characteristic odor.[1]

[2] It is primarily used as an intermediate in the synthesis of various organic compounds,

particularly in the pharmaceutical and agrochemical industries.[1][3]
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Property Value Reference(s)

Molecular Formula C₅H₆S [4][5]

Molecular Weight 98.17 g/mol [4]

Melting Point -63.4 °C [4]

Boiling Point 112-113 °C [4]

Density 1.014 g/mL at 25 °C [6]

Vapor Pressure 24.9 mmHg [4]

Flash Point 7 °C (45 °F) [6]

Solubility

Immiscible in water. Soluble in

organic solvents like ethanol

and ether.

[1][2]

Toxicological Data
The toxicological properties of 2-Methylthiophene have not been fully investigated.[7]

However, available data indicates that it is harmful if swallowed, inhaled, or absorbed through

the skin.[4]

Toxicity Data Value Reference(s)

Acute Inhalation Toxicity

(LC50)
11,500 mg/m³/2hr (mouse) [4][8]

Acute Oral Toxicity Harmful if swallowed [4]

Acute Dermal Toxicity Harmful in contact with skin [4]

Experimental Protocols
Probable Methodology for Acute Inhalation Toxicity (LC50) Determination (Based on OECD

Guideline 403)
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While the specific experimental protocol for the cited LC50 value for 2-Methylthiophene is not

publicly available, a probable methodology would follow the principles outlined in the OECD

Guideline for the Testing of Chemicals, Test No. 403: Acute Inhalation Toxicity.[9][10] This

guideline provides a framework for assessing the health hazards of a substance upon short-

term inhalation exposure.

Objective: To determine the median lethal concentration (LC50) of a test substance.[9]

Animal Model: The preferred species is the rat, though other species like the mouse can be

used.[9] Young adult animals of a single sex (typically females as they can be more

susceptible) are often used.[11][12]

Procedure:

Exposure: A group of animals (e.g., 5-10 per concentration group) is exposed to the test

substance at various concentrations for a defined period, typically 4 hours.[9] For 2-
Methylthiophene, the reported exposure was 2 hours.[4][8] The exposure is conducted in a

dynamic inhalation chamber that ensures a stable and uniform concentration of the test

substance in the air.[11]

Observation: Animals are observed for signs of toxicity during and after exposure. The

observation period is typically at least 14 days post-exposure.[9] Observations include

changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic and

central nervous systems, and somatomotor activity.

Data Analysis: The number of mortalities in each concentration group is recorded. Statistical

methods, such as probit analysis, are then used to calculate the LC50 value, which is the

concentration of the substance that is lethal to 50% of the test animals.

Hazard Identification and Classification
2-Methylthiophene is classified as a hazardous chemical under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b7883307?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-403-acute-inhalation-toxicity_9789264070608-en.html
https://www.oecd.org/en/publications/2009/09/test-no-403-acute-inhalation-toxicity_g1gh2927.html
https://www.oecd.org/en/publications/test-no-403-acute-inhalation-toxicity_9789264070608-en.html
https://www.oecd.org/en/publications/test-no-403-acute-inhalation-toxicity_9789264070608-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg436.pdf
https://www.slideshare.net/slideshow/inhalation-toxicity-studies-oecd-guidelines/161030462
https://www.oecd.org/en/publications/test-no-403-acute-inhalation-toxicity_9789264070608-en.html
https://www.benchchem.com/product/b7883307?utm_src=pdf-body
https://www.benchchem.com/product/b7883307?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylthiophene
https://www.haz-map.com/Agents/19654
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg436.pdf
https://www.oecd.org/en/publications/test-no-403-acute-inhalation-toxicity_9789264070608-en.html
https://www.benchchem.com/product/b7883307?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylthiophene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7883307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard
Classificati
on

GHS
Category

Pictogram
Signal
Word

Hazard
Statement

Reference(s
)

Flammable

Liquids
Category 2

GHS02

(Flame)
Danger

H225: Highly

flammable

liquid and

vapor

[4][5]

Acute

Toxicity, Oral
Category 4

GHS07

(Exclamation

Mark)

Warning

H302:

Harmful if

swallowed

[4][5]

Acute

Toxicity,

Dermal

Category 4

GHS07

(Exclamation

Mark)

Warning

H312:

Harmful in

contact with

skin

[4][5]

Acute

Toxicity,

Inhalation

Category 4

GHS07

(Exclamation

Mark)

Warning

H332:

Harmful if

inhaled

[4][5]

Skin

Corrosion/Irrit

ation

Category 2

GHS07

(Exclamation

Mark)

Warning
Causes skin

irritation
[13]

Serious Eye

Damage/Irrita

tion

Category 2

GHS07

(Exclamation

Mark)

Warning

Causes

serious eye

irritation

[13]

GHS Classification Workflow for Flammable Liquids
The GHS classification for flammable liquids is determined by the substance's flash point and

initial boiling point.[14][15]
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Substance to be Classified Flash Point (FP) <= 93°C?

Not Classified as
Flammable Liquid

No

FP < 23°C?

Yes

Initial Boiling Point (BP)
<= 35°C?

Category 1Yes

Category 2No
Yes

23°C <= FP <= 60°C?

No

60°C < FP <= 93°C?No

Category 3Yes

Category 4Yes
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Exposure to 2-Methylthiophene

Assess the Situation
(Is the area safe?)

Remove Victim from
Exposure Source

Yes, area is safe

Call for Emergency
Medical Help

No, area is unsafe

Administer First Aid
(Based on exposure route)

Decontaminate if Safe to Do So
(Remove contaminated clothing, flush skin/eyes)

Transport to Medical Facility

 

Chemical Spill Occurs

Evacuate Immediate Area

Notify Supervisor and
Emergency Services

Don Appropriate PPE

Contain the Spill

Absorb with Inert Material

Collect and Containerize Waste

Decontaminate the Area

Dispose of Waste Properly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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